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Compound of Interest

Compound Name: GKK1032B

Cat. No.: B607646

For researchers, scientists, and drug development professionals, this document provides
comprehensive technical information, supplier details, and experimental protocols for
GKK1032B, a fungal metabolite with demonstrated antiproliferative and antibacterial activities.

Chemical and Physical Properties

GKK1032B is a peptide-polyketide hybrid compound originally isolated from an endophytic
Penicillium citrinum.[1][2] It has a molecular formula of C32H39NO4 and a molecular weight of
501.7 g/mol .[3][4][5] The compound is soluble in organic solvents such as DMSO, ethanol, and
dichloromethane. For long-term storage, it is recommended to store the solid form at -20°C.

Supplier and Purchasing Information

GKK1032B is available for research purposes from the following suppliers:
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. Catalog ] ] ]

Supplier CAS Number Purity Available Sizes
Number
MedKoo )
o 574030 358375-11-8 >70% 1mg, Bulk Inquiry

Biosciences
Cayman - »

) Not specified 358375-11-8 >70% Not specified
Chemical
Shanghai Aiyan
Biotechnology EY-01Y20299 358375-11-8 Not specified 1mg

Co., Ltd.

Biological Activity

GKK1032B has been shown to exhibit cytostatic activity against various cancer cell lines and
antibacterial properties.

Antiproliferative Activity

The compound has demonstrated inhibitory effects on the growth of several human cancer cell
lines. A key mechanism of its anticancer activity is the induction of apoptosis in human
osteosarcoma MG63 cells through the activation of the caspase pathway.

Cell Line Cell Type IC50 (pM) Reference
Hela S3 Cervical Cancer 17.7

MCEF-7 Breast Cancer 14.71

Vero Normal Kidney 29.55

U87MG Glioma 1.64 - 5.50

U251 Glioma 1.64 -5.50

Antibacterial Activity

GKK1032B has also been reported to inhibit the growth of certain bacteria.
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Bacteria MIC (pg/mL) MIC (pM) Reference

Bacillus subtilis 20.8

Mycobacterium
) 48.35
tuberculosis

Methicillin-resistant
Staphylococcus 16-3.2
aureus (MRSA)

Experimental Protocols
Protocol: Induction of Apoptosis in Human
Osteosarcoma MG63 Cells

This protocol is based on the methodology described by Liu N, et al. (2022) in the Chinese
Journal of Natural Medicines.

1. Cell Culture:

e Culture human osteosarcoma MG63 cells in DMEM supplemented with 10% fetal bovine
serum (FBS), 100 U/mL penicillin, and 100 pg/mL streptomycin.

¢ Maintain the cells in a humidified incubator at 37°C with 5% CQO2.
2. GKK1032B Treatment:

e Prepare a stock solution of GKK1032B in DMSO.

o Seed MG63 cells in 6-well plates at a density of 2 x 1075 cells/well and allow them to adhere

overnight.

» Treat the cells with varying concentrations of GKK1032B (e.g., 0, 5, 10, 20 uM) for 24-48
hours.

3. Apoptosis Analysis using Annexin V-FITC/PI Staining:

o After treatment, harvest the cells by trypsinization and wash with ice-cold PBS.
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» Resuspend the cells in 1X binding buffer.

e Add 5 pL of Annexin V-FITC and 5 pL of Propidium lodide (PI) to the cell suspension.
 Incubate the cells in the dark for 15 minutes at room temperature.

e Analyze the stained cells by flow cytometry within 1 hour.

4. Western Blot Analysis for Caspase Activation:

e Lyse the treated cells with RIPA buffer containing a protease inhibitor cocktail.

o Determine the protein concentration using a BCA protein assay Kit.

o Separate equal amounts of protein (e.g., 30 pg) on an SDS-PAGE gel and transfer to a
PVDF membrane.

e Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

 Incubate the membrane with primary antibodies against cleaved caspase-3, cleaved
caspase-9, and (3-actin overnight at 4°C.

e Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for
1 hour at room temperature.

 Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathway and Experimental Workflow
Diagrams

Click to download full resolution via product page

Caption: GKK1032B induced apoptosis via the mitochondrial-mediated caspase pathway.
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Caption: General workflow for assessing the antiproliferative activity of GKK1032B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [GKK1032B: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607646#gkk1032b-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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